2-Diphenylphosphino-2',6'-bis(dimethylamino)-1,1'-biphenyl, min. 98% PhCPhos

• IUPAC Name: 2-(2-diphenylphosphanylphenyl)-1-N,1-N,3-N,3-N-tetramethylbenzene-1,3-diamine
• InChI: InChI=1S/C28H29N2P/c1-29(2)25-19-13-20-26(30(3)4)28(25)24-18-11-12-21-27(24)31(22-14-7-5-8-15-22)23-16-9-6-10-17-23/h5-21H,1-4H3
• InChI Key: BGAVYUHVZHVUKO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C(=CC=C1)N(C)C)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H29N2P
• Molecular Weight: 424.5 g/mol
• CAS RN: 1447963-71-4

Description

2-Diphenylphosphino-2',6'-bis(dimethylamino)-1,1'-biphenyl, min. 98% PhCPhos, is an organophosphorus compound used in organic synthesis. It is a versatile reagent that can be used in a variety of synthetic reactions, such as Wittig olefination, Stetter reaction, and Wittig-Horner reaction. It can also be used to synthesize a range of organic compounds, including amines, alcohols, and carboxylic acids. PhCPhos is a stable compound and is available in a range of concentrations, from 98% to 99.9%.

Scientific Research Applications

Catalytic Activity in Olefin Polymerisation

PhCPhos derivatives have been explored for their catalytic activity in the polymerization of olefins. Research by Chuchuryukin et al. (2011) showed that transmetallation of PhCPhos with transition metals like Ti, NbCl, and V leads to the formation of transition metal pincer complexes. These complexes exhibited high activity in ethene polymerization when immobilized on MgCl2-based supports (Chuchuryukin et al., 2011).

Reactivity and Ligand Transformation

Sues et al. (2014) studied the reactivity of ruthenium phosphido species generated through the deprotonation of a tripodal phosphine ligand. The study revealed insights into ligand fragmentation and the formation of neutral phosphido complexes, which have implications for hydrophosphination reactions (Sues et al., 2014).

In Situ Synthesis of Diphosphine Rhodium Complexes

Meissner et al. (2015) conducted systematic investigations into the in situ synthesis of neutral dinuclear rhodium diphosphine complexes. These complexes are critical for various applications, and the study provided insights into their preparation and the factors affecting their formation (Meissner et al., 2015).

Anticancer Activity of Gold(I) Diphosphines

Research into gold(I) diphosphines prepared from N-heterocyclic sources by Horvath et al. (2012) explored their anticancer activity both in vitro and in vivo. The study indicated the potential of PhCPhos derivatives in the development of new anticancer treatments (Horvath et al., 2012).

Synthesis and Catalytic Applications

Doherty et al. (2009) reported the synthesis of biaryl diphosphines via a regioselective double Diels-Alder cycloaddition-elimination sequence. The study highlighted the efficiency of these ligands in the palladium-catalyzed amination of aromatic bromides, showcasing their importance in catalytic applications (Doherty et al., 2009).